Cas no 88399-80-8 (Ethyl 5-Amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate)

• Product Name: Ethyl 5-Amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate
• CAS No: 88399-80-8
• MF: C₉H₉BrN₂O₂S
• MW: 289.148959875107
• CID: 634144
• PubChem ID: 3855477
• Update Time: 2025-04-19

Ethyl 5-Amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-amino-3-(bromomethyl)-4-cyano-, ethylester
• ethyl5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate
• Z94598695
• 5-Amino-3-bromomethyl-4-cyano-thiophene-2-carboxylic acid ethyl ester
• AKOS000122928
• EN300-06520
• C9H9BrN2O2S
• SR-01000071131-1
• 88399-80-8
• ethyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate
• SR-01000071131
• CS-0220382
• MFCD00520813
• Ethyl 5-Amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate

• Inchi： 1S/C9H9BrN2O2S/c1-2-14-9(13)7-5(3-10)6(4-11)8(12)15-7/h2-3,12H2,1H3
• InChI Key： HRHLZMXUTKCAEU-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(N)SC=1C(=O)OCC

Computed Properties

• Exact Mass: 287.95681g/mol
• Monoisotopic Mass: 287.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų